N-[3-(2-Oxoazetidin-1-yl)phenyl]-5-propan-2-yl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[3-(2-oxoazetidin-1-yl)phenyl]-5-propan-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-10(2)15-14(17-9-22-15)16(21)18-11-4-3-5-12(8-11)19-7-6-13(19)20/h3-5,8-10H,6-7H2,1-2H3,(H,18,21)
• InChI Key: HUDKOXDEQQIMDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=CS1)C(=O)NC2=CC(=CC=C2)N3CCC3=O
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

“N-[3-(2-Oxoazetidin-1-yl)phenyl]-5-propan-2-yl-1,3-thiazole-4-carboxamide” is a chemical compound. It is related to a class of compounds known as azetidinones. Azetidinones, also known as 2-azetidinones or β-lactams, are four-membered cyclic amides. They are known for their various biological activities, including anti-cancer properties.

Synthesis Analysis

The synthesis of related azetidinone compounds has been reported in the literature. The general approach involves a Staudinger reaction (a [2+2] ketene-imine cycloaddition reaction) with chloro acetyl chloride in the presence of a catalyst like triethylamine and a solvent like dimethyl formamide (DMF). The specific synthesis process for “this compound” is not available in the retrieved information.

Future Directions

The future directions for research on “N-[3-(2-Oxoazetidin-1-yl)phenyl]-5-propan-2-yl-1,3-thiazole-4-carboxamide” and related compounds could include further exploration of their anti-cancer properties, as well as investigation into other potential biological activities. Additionally, more detailed studies on their synthesis, molecular structure, chemical reactions, and physical and chemical properties could be beneficial.